Cas no 5465-90-7 (2-(4-Chlorophenyl)aminoacetic Acid)

• Product Name: 2-(4-Chlorophenyl)aminoacetic Acid
• CAS No: 5465-90-7
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD00462901
• CID: 377698
• PubChem ID: 230717
• Update Time: 2025-07-19

2-(4-Chlorophenyl)aminoacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((4-Chlorophenyl)amino)acetic acid
• 2-(4-chloroanilino)acetic acid
• Glycine,N-(4-chlorophenyl)-
• (4-chlorophenyl)glycine
• (4-Chloro-phenylamino)-acetic acid
• (p-chlorophenyl)-glycine
• 2-(4-chlorophenylamino)acetic acid
• 2-[(4-chlorophenyl)amino]acetic acid
• AC1Q3OJV
• DL-p-chlorophenylglycine
• F3308-1184
• N-(4-chlorophenyl)-glycine
• n-(4-chlorphenyl)glycin
• NSC25860
• p-chloroanilinoacetic acid
• SureCN159434
• Z274534702
• FWALJUXKWWBNEO-UHFFFAOYSA-N
• n-(4-chlorophenyl)glycine
• 5465-90-7
• A14004
• MFCD00462901
• 2-((4-chlorophenyl)amino)aceticacid
• LS-07015
• SCHEMBL159434
• p-chlorophenylglycine
• CS-0205024
• DTXSID00282445
• NSC-25860
• A14002
• AMY33524
• EN300-44970
• AKOS000101388
• Glycine, N-(4-chlorophenyl)-
• ALBB-022620
• DB-198896
• [(4-CHLOROPHENYL)AMINO]ACETIC ACID
• phenylglycine, p-chloro-
• 2-(4-Chlorophenyl)aminoacetic Acid

• MDL： MFCD00462901
• Inchi： 1S/C8H8ClNO2/c9-6-1-3-7(4-2-6)10-5-8(11)12/h1-4,10H,5H2,(H,11,12)
• InChI Key： FWALJUXKWWBNEO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NCC(=O)O

Computed Properties

• Exact Mass: 185.02444
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33
• LogP: 1.90950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-Chlorophenyl)aminoacetic Acid

Comprehensive Overview of 2-(4-Chlorophenyl)aminoacetic Acid (CAS No. 5465-90-7): Properties, Applications, and Industry Insights

2-(4-Chlorophenyl)aminoacetic Acid (CAS No. 5465-90-7), also known as 4-Chlorophenylglycine, is a specialized organic compound with significant relevance in pharmaceutical and chemical research. Its molecular structure, featuring a chlorophenyl group attached to an aminoacetic acid backbone, makes it a versatile intermediate in synthetic chemistry. This compound has garnered attention due to its potential applications in drug development, particularly in the design of bioactive molecules targeting metabolic and neurological pathways.

In recent years, the demand for 2-(4-Chlorophenyl)aminoacetic Acid has surged, driven by its role in synthesizing peptide mimetics and small-molecule inhibitors. Researchers frequently search for "CAS 5465-90-7 solubility" or "4-Chlorophenylglycine synthesis methods," reflecting its technical importance. The compound's crystalline form and pH-dependent stability are also critical parameters for industrial applications, often discussed in forums and scientific literature.

From an environmental perspective, 5465-90-7 is studied for its biodegradability and eco-friendly disposal methods, aligning with the global push toward green chemistry. Analytical techniques like HPLC and NMR are commonly employed to characterize its purity, a topic frequently queried in academic databases. Additionally, its low toxicity profile makes it a preferable choice for lab-scale experiments, though proper handling protocols remain essential.

The pharmaceutical industry leverages 2-(4-Chlorophenyl)aminoacetic Acid as a precursor for chiral auxiliaries and enzyme substrates. Recent patents highlight its utility in designing antioxidant agents and anti-inflammatory compounds, addressing trending health concerns such as oxidative stress and chronic inflammation. These applications resonate with search trends like "CAS 5465-90-7 uses in medicine" or "chlorophenyl derivatives in drug discovery."

Innovations in catalytic synthesis have further optimized the production of 5465-90-7, reducing costs and improving yield—a key focus for manufacturers. Questions like "how to purify 2-(4-Chlorophenyl)aminoacetic Acid" or "scaling up 4-Chlorophenylglycine production" dominate technical discussions, underscoring its commercial viability. Regulatory compliance, including REACH and FDA guidelines, also influences its market trajectory.

In summary, 2-(4-Chlorophenyl)aminoacetic Acid (CAS No. 5465-90-7) bridges academic research and industrial applications, with its multifaceted roles ensuring sustained interest. As synthetic methodologies advance, this compound is poised to play a pivotal role in next-generation therapeutics and sustainable chemical processes.